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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830 Get Quote

In the landscape of chemical research and drug development, a thorough understanding of

isomeric differences is paramount to predicting biological activity and ensuring safety. This

guide provides a comparative study of N-Methyl-p-(o-tolylazo)aniline and its positional

isomers: N-Methyl-p-(m-tolylazo)aniline and N-Methyl-p-(p-tolylazo)aniline. These compounds

belong to the azo dye family, a class of molecules with wide-ranging applications and

significant biological implications.

Physicochemical Properties
While specific experimental data for the individual isomers of N-Methyl-p-(tolylazo)aniline are

not readily available in public literature, a comparative analysis can be initiated by examining

the properties of their parent molecules, N-Methylaniline and the toluidine isomers (o-, m-, and

p-toluidine). This foundational data provides insights into the expected physicochemical

characteristics of the final azo compounds.
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Property
N-
Methylaniline

o-Toluidine m-Toluidine p-Toluidine

Molecular

Formula
C₇H₉N C₇H₉N C₇H₉N C₇H₉N

Molecular Weight
107.15 g/mol [1]

[2]
107.17 g/mol 107.17 g/mol 107.17 g/mol

Appearance

Colorless to

brown viscous

liquid[1]

Viscous liquid Viscous liquid Flaky solid

Melting Point -57 °C[3] -23 °C -30 °C 43 °C

Boiling Point 196 °C[3] 199–200 °C 203–204 °C 200 °C

Solubility in

Water

Slightly

soluble[3]
Poorly soluble Poorly soluble Poorly soluble

Synthesis of N-Methyl-p-(tolylazo)aniline Isomers
The synthesis of N-Methyl-p-(o/m/p-tolylazo)aniline typically involves a two-step diazotization

and coupling reaction.

Experimental Protocol:
Step 1: Diazotization of Toluidine Isomers

Dissolve the respective toluidine isomer (o-, m-, or p-toluidine) in an aqueous solution of a

strong acid, typically hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) to the toluidine solution. The

temperature should be strictly maintained below 5 °C to prevent the decomposition of the

diazonium salt.

The completion of the diazotization reaction can be tested using starch-iodide paper, where

the presence of excess nitrous acid will turn the paper blue.
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Step 2: Azo Coupling with N-Methylaniline

Dissolve N-Methylaniline in a suitable solvent, such as ethanol or acetic acid.

Cool the N-Methylaniline solution in an ice bath.

Slowly add the freshly prepared, cold diazonium salt solution from Step 1 to the N-

Methylaniline solution with constant stirring.

Maintain the temperature of the reaction mixture at 0-5 °C.

The coupling reaction results in the formation of the corresponding N-Methyl-p-

(tolylazo)aniline isomer, which will precipitate out of the solution.

The colored product can then be isolated by filtration, washed with cold water, and purified

by recrystallization.
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General Synthesis of N-Methyl-p-(tolylazo)aniline Isomers

Step 1: Diazotization

Step 2: Azo Coupling

o-, m-, or p-Toluidine

HCl, NaNO2
0-5 °C

Toluidine Diazonium Salt

Azo Coupling
0-5 °C

N-Methylaniline

N-Methyl-p-(o/m/p-tolylazo)aniline
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Postulated Metabolic Activation Pathway of Aminoazo Dyes

N-Methyl-p-(tolylazo)aniline
(Parent Compound)

N-Hydroxylation
(Cytochrome P450)

N-Hydroxy Metabolite

Esterification
(e.g., Sulfation, Acetylation)

Reactive Ester

Nitrenium Ion
(Ultimate Carcinogen)

DNA

DNA Adducts

Mutation

Carcinogenesis

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b090830?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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